Cas no 7473-70-3 (3,9-Phenanthrenedicarbonitrile)
7473-70-3 structure
Product Name:3,9-Phenanthrenedicarbonitrile
3,9-Phenanthrenedicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- phenanthrene-3,9-dicarbonitrile
- 3,9-Dicyanophenanthrene
- 3,9-Phenanthrenedicarbonitrile
- CHEMBL4449787
- NSC400688
- NS00126232
- SCHEMBL16929711
- DTXSID20322216
- NSC-400688
- 7473-70-3
- DS-013988
-
- Inchi: 1S/C16H8N2/c17-9-11-5-6-12-8-13(10-18)14-3-1-2-4-15(14)16(12)7-11/h1-8H
- InChI Key: WBWPSANNFOGIFF-UHFFFAOYSA-N
- SMILES: N#CC1C=C2C=CC(C#N)=CC2=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 228.06884
- Monoisotopic Mass: 228.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.9
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58
3,9-Phenanthrenedicarbonitrile Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
7473-70-3 (3,9-Phenanthrenedicarbonitrile) Related Products
- 1210-12-4(9-Anthracenecarbonitrile)
- 613-46-7(naphthalene-2-carbonitrile)
- 36062-93-8(4-Methylnaphthalene-1-carbonitrile)
- 1217-45-4(DCA)
- 3029-30-9(1,4-Dicyanonaphthalene)
- 86-53-3(1-Cyanonaphthalene)
- 2510-55-6(9-Cyanophenanthrene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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